Cas no 66107-33-3 (Methanesulfonic acid, trifluoro-, 3-methoxyphenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 3-methoxyphenyl ester
• CAS No: 66107-33-3
• MF: C₈H₇F₃O₄S
• MW: 256.198992013931
• CID: 396820
• PubChem ID: 565633
• Update Time: 2025-04-19

Methanesulfonic acid, trifluoro-, 3-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 3-methoxyphenyl ester
• (3-methoxyphenyl) trifluoromethanesulfonate
• 66107-33-3
• 3-Methoxyphenyl trifluoromethanesulfonate
• DTXSID00340554
• SCHEMBL451684
• m-anisyl trifluoromethanesulfonate

• Inchi： 1S/C8H7F3O4S/c1-14-6-3-2-4-7(5-6)15-16(12,13)8(9,10)11/h2-5H,1H3
• InChI Key： OAMXTIOQCFCLRR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 256.00171
• Monoisotopic Mass: 256.00171436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 52.6